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Compound of Interest

Compound Name: (2-Methyloxetan-2-yl)methanol

Cat. No.: B1274435 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling, Storage, and Disposal of (2-Methyloxetan-2-yl)methanol.

This document provides crucial safety and logistical information for the proper handling of (2-
Methyloxetan-2-yl)methanol (CAS No. 61266-71-5). The following procedures are based on

available safety data for structurally related compounds and general principles of laboratory

safety. A specific Safety Data Sheet (SDS) for (2-Methyloxetan-2-yl)methanol was not

located; therefore, these guidelines should be implemented with a high degree of caution.

Personal Protective Equipment (PPE)
Due to the absence of a specific SDS, a conservative approach to PPE is required. The

following table summarizes the recommended personal protective equipment for handling (2-
Methyloxetan-2-yl)methanol, based on the hazard statements for the closely related

compound [(2R)-2-Methyloxetan-2-yl]methanol.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1274435?utm_src=pdf-interest
https://www.benchchem.com/product/b1274435?utm_src=pdf-body
https://www.benchchem.com/product/b1274435?utm_src=pdf-body
https://www.benchchem.com/product/b1274435?utm_src=pdf-body
https://www.benchchem.com/product/b1274435?utm_src=pdf-body
https://www.benchchem.com/product/b1274435?utm_src=pdf-body
https://www.benchchem.com/product/b1274435?utm_src=pdf-body
https://achmem.com/products/cat-no-bdjhh052754
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Recommended Equipment Specifications

Eye Protection Safety Goggles

Chemical splash goggles

compliant with EN 166 or ANSI

Z87.1.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves.

Inspect for tears or holes

before use.

Skin and Body Protection Laboratory Coat

Standard laboratory coat.

Consider a chemically resistant

apron for larger quantities.

Respiratory Protection
Not generally required for

small quantities

Use in a well-ventilated area or

under a chemical fume hood.

Hazard Identification and Precautionary Measures
The enantiomer, [(2R)-2-Methyloxetan-2-yl]methanol, is associated with the following hazard

statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious

eye irritation), and H332 (Harmful if inhaled).[1] Therefore, it is prudent to assume that (2-
Methyloxetan-2-yl)methanol presents similar hazards.
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Hazard Statement Precautionary Measures

H302: Harmful if swallowed

Do not eat, drink, or smoke when using this

product. Wash hands thoroughly after handling.

If swallowed, call a POISON CENTER or

doctor/physician if you feel unwell.

H315: Causes skin irritation

Wear protective gloves. If on skin, wash with

plenty of water. If skin irritation occurs, get

medical advice/attention.

H319: Causes serious eye irritation

Wear eye protection. If in eyes, rinse cautiously

with water for several minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing. If eye irritation persists, get medical

advice/attention.

H332: Harmful if inhaled

Avoid breathing

dust/fume/gas/mist/vapors/spray. Use only

outdoors or in a well-ventilated area. If inhaled,

remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is essential for the safe handling of (2-Methyloxetan-2-yl)methanol.
The following workflow outlines the key steps from preparation to post-handling cleanup.
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Workflow for Handling (2-Methyloxetan-2-yl)methanol

Preparation

Handling

Cleanup & Disposal

Review Safety Information

Don Personal Protective Equipment (PPE)

Prepare Well-Ventilated Workspace

Carefully Dispense Required Amount

Perform Experimental Procedure

Securely Close Container After Use

Segregate Waste for Disposal

Decontaminate Work Area

Remove and Dispose of PPE Properly

Wash Hands Thoroughly

Click to download full resolution via product page
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Disposal Plan
Proper disposal of (2-Methyloxetan-2-yl)methanol and its containers is critical to prevent

environmental contamination and ensure laboratory safety.

Waste Segregation and Collection:

Liquid Waste: Collect all unused (2-Methyloxetan-2-yl)methanol and solutions containing

this chemical in a designated, properly labeled, and sealed waste container. The container

should be made of a material compatible with organic solvents.

Solid Waste: Any contaminated materials such as gloves, absorbent pads, and weighing

paper should be collected in a separate, clearly labeled solid waste container.

Disposal Procedure:

Labeling: Clearly label all waste containers with "(2-Methyloxetan-2-yl)methanol Waste"

and include the appropriate hazard symbols.

Storage: Store waste containers in a designated, well-ventilated, and secondary containment

area away from incompatible materials.

Professional Disposal: Arrange for the disposal of all chemical waste through your

institution's environmental health and safety (EHS) office or a licensed chemical waste

disposal company. Do not dispose of this chemical down the drain or in regular trash.

By adhering to these safety and logistical guidelines, researchers can minimize risks and

ensure the safe and responsible use of (2-Methyloxetan-2-yl)methanol in the laboratory.

Always consult with your institution's safety officer for specific guidance and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistics for Handling (2-
Methyloxetan-2-yl)methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1274435#personal-protective-equipment-for-
handling-2-methyloxetan-2-yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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